N-(4-chloro-2,5-dimethoxyphenyl)propanamide

• Molecular Formula: C11H14ClNO3
• Molecular Weight: 243.68 g/mol
• IUPAC Name: N-(4-chloro-2,5-dimethoxyphenyl)propanamide
• InChI: InChI=1S/C11H14ClNO3/c1-4-11(14)13-8-6-9(15-2)7(12)5-10(8)16-3/h5-6H,4H2,1-3H3,(H,13,14)
• InChI Key: BLFZFHIHTDNJNM-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC(=C(C=C1OC)Cl)OC

Description

N-(4-chloro-2,5-dimethoxyphenyl)propanamide, also known as 2C-C-NBOMe, is a synthetic compound that belongs to the phenethylamine class of drugs. It is a derivative of the psychedelic drug 2C-C and is known for its hallucinogenic properties.

Mechanism of Action

The mechanism of action of N-(4-chloro-2,5-dimethoxyphenyl)propanamide is not fully understood. However, it is believed to work by binding to the 5-HT2A receptor and activating it. This leads to an increase in the levels of serotonin in the brain, which is responsible for the hallucinogenic effects of the drug.
Biochemical and Physiological Effects:
N-(4-chloro-2,5-dimethoxyphenyl)propanamide has been found to have a range of biochemical and physiological effects. Studies have shown that it can cause changes in perception, mood, and thought processes. It can also cause changes in heart rate, blood pressure, and body temperature. In some cases, it can lead to seizures and other serious adverse effects.

Advantages and Limitations for Lab Experiments

N-(4-chloro-2,5-dimethoxyphenyl)propanamide has several advantages for lab experiments. It is a potent hallucinogen and can be used to study the effects of psychedelics on the brain. However, it also has several limitations. It is a Schedule I controlled substance in the United States, which makes it difficult to obtain for research purposes. It also has a high potential for abuse and can cause serious adverse effects.

Future Directions

There are several future directions for the study of N-(4-chloro-2,5-dimethoxyphenyl)propanamide. One area of research is the development of new drugs that target the 5-HT2A receptor. Another area of research is the study of the long-term effects of N-(4-chloro-2,5-dimethoxyphenyl)propanamide on the brain. This could help to better understand the risks associated with the use of psychedelics. Finally, research could focus on the development of new treatments for psychiatric disorders such as depression and anxiety using psychedelics.
In conclusion, N-(4-chloro-2,5-dimethoxyphenyl)propanamide is a synthetic compound that has been used in scientific research to study its effects on the central nervous system. It has a high affinity for the 5-HT2A receptor and is known for its hallucinogenic properties. While it has several advantages for lab experiments, it also has several limitations and can cause serious adverse effects. Future research could focus on the development of new drugs and treatments for psychiatric disorders using psychedelics.

Synthesis Methods

The synthesis of N-(4-chloro-2,5-dimethoxyphenyl)propanamide involves the reaction of 2,5-dimethoxyphenylacetic acid with thionyl chloride to form 2,5-dimethoxyphenylacetyl chloride. This intermediate is then reacted with 4-chloropropanamide to form N-(4-chloro-2,5-dimethoxyphenyl)propanamide.

Scientific Research Applications

N-(4-chloro-2,5-dimethoxyphenyl)propanamide has been used in scientific research to study its effects on the central nervous system. It has been found to have hallucinogenic properties similar to other phenethylamine derivatives such as 2C-B and 2C-I. Studies have also shown that it has a high affinity for the 5-HT2A receptor, which is believed to be responsible for its hallucinogenic effects.